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Compound of Interest

Compound Name: Orteronel

Cat. No.: B1684507 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Orteronel (also known as TAK-700), an investigational, nonsteroidal

antineoplastic agent. Adherence to these procedures is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination. Orteronel is classified as an

androgen biosynthesis inhibitor and should be handled with care, following all institutional and

regulatory guidelines for hazardous drug disposal.[1][2][3]

Core Disposal Principles
Orteronel is harmful if swallowed and has been identified as very toxic to aquatic life with long-

lasting effects.[4] Therefore, it is imperative that this compound not be disposed of via standard

laboratory drains or mixed with general waste.[5] All waste containing Orteronel, including pure

compound, solutions, and contaminated materials, must be segregated and disposed of as

hazardous chemical waste.

Personal Protective Equipment (PPE)
Before handling Orteronel or its waste, personnel must be equipped with the appropriate

personal protective equipment to minimize exposure risks.
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PPE Item Specification Rationale

Gloves
Double chemotherapy-rated

gloves (e.g., nitrile)

Prevents skin contact and

absorption.[6][7]

Gown
Disposable, solid-front

protective gown

Protects against splashes and

contamination of personal

clothing.[7]

Eye Protection Safety goggles or face shield
Prevents eye contact from

splashes or aerosols.[4][7]

Respiratory Protection NIOSH-approved respirator

Required for handling powders

outside of a containment hood

or in the event of a large spill

to prevent inhalation.[5][8]

Waste Segregation and Disposal Procedures
Proper segregation of Orteronel waste is crucial for compliant disposal. The following table

outlines the different waste streams and their corresponding disposal containers and

procedures.
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Waste Type Description Disposal Container
Disposal
Procedure

Trace Contaminated

Waste

Items with minimal

residual contamination

(e.g., empty vials,

used gloves, gowns,

absorbent pads).[9]

Yellow, labeled "Trace

Chemotherapy Waste"

container.[6][9]

Place items in the

designated container.

When full, the

container should be

sealed and disposed

of via the institutional

hazardous waste

program, typically

incineration.[9]

Trace Contaminated

Sharps

Needles and syringes

that are empty and

contain no visible

liquid residue.[6]

Yellow, puncture-

resistant, labeled

"Trace Chemotherapy

Sharps" container.[6]

[9]

Do not recap needles.

Dispose of the entire

syringe and needle

assembly directly into

the sharps container.

[10]

Bulk Contaminated

Waste

Unused or expired

Orteronel, partially full

vials, syringes with

residual drug, and

materials from a large

spill cleanup.[6][9]

Black, labeled "Bulk

Chemotherapy Waste"

or "Hazardous

Chemical Waste"

container.[6]

This waste is

considered

hazardous.[9] Collect

in a designated,

sealed container and

manage through the

institution's

Environmental Health

& Safety (EH&S)

department for

hazardous chemical

waste disposal.[9]

Spill Management Protocol
In the event of an Orteronel spill, immediate and appropriate action is necessary to contain the

contamination and protect personnel.
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Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: At a minimum, this includes a gown, double gloves, and eye

protection. For larger spills or powders, a respirator is required.[7]

Contain the Spill:

Liquids: Use absorbent pads from a chemotherapy spill kit to cover the spill.[7]

Solids/Powders: Carefully cover with damp absorbent pads to avoid generating dust.[5]

Clean the Area: Starting from the outer edge and working inward, clean the area with a

detergent solution, followed by clean water.[7]

Dispose of Cleanup Materials: All materials used for cleanup, including contaminated PPE,

must be disposed of as bulk contaminated waste in the designated black container.[6][9]

Report the Spill: Follow all institutional procedures for reporting chemical spills to the

appropriate safety personnel.

Orteronel Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of Orteronel waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.biocrick.com/download/document/BCC2280/MSDS.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://www.benchchem.com/product/b1684507?utm_src=pdf-body
https://www.benchchem.com/product/b1684507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Orteronel Waste Generated

Determine Waste Type

Trace Contaminated
(e.g., empty vials, gloves, pads)

Trace

Bulk Contaminated
(e.g., unused drug, spills, partial vials)

Bulk

Is it a sharp? Place in Black
Bulk Chemo Waste Container

Place in Yellow
Trace Chemo Sharps Container

Yes

Place in Yellow
Trace Chemo Waste Container

No

Dispose via Incineration
(Institutional Protocol)

Dispose via EH&S
Hazardous Waste Program

Click to download full resolution via product page

Caption: Orteronel Waste Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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